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This technical guide provides an in-depth overview of the paleoenvironmental reconstruction of
Sakhalin Island during the Holocene epoch. It synthesizes key findings from palynological,
diatom, and sedimentological studies to offer a comprehensive understanding of the climatic
and vegetational shifts that have shaped the island's ecosystems over the last ~11,700 years.
This document is intended to serve as a valuable resource for researchers and scientists in
environmental science, geology, and related fields.

Holocene Climate and Vegetation Dynamics

The Holocene epoch on Sakhalin Island is characterized by significant climatic and
environmental fluctuations, driving successional changes in vegetation. The early Holocene
was generally marked by a colder and drier climate compared to the present, which
transitioned into a warmer and more humid period during the mid-Holocene climatic optimum,
followed by subsequent cooling and variations in moisture in the late Holocene.

Early Holocene (c. 11,700 - 8,200 years BP)

Following the last glacial period, the early Holocene on Sakhalin was characterized by a
gradual warming trend. In central-west Sakhalin, the Pre-Boreal period (around 12,000 years
BP) saw the development of cold evergreen needle-leaf forests dominated by Picea (spruce)
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and Betula (birch), alongside mixed forests of Quercus (oak) and Abies (fir) in other areas
under a warming, moist climate.[1] In northern Sakhalin, the early Holocene was generally
colder and drier than modern conditions, with vegetation dominated by larch (Larix) and birch
forests with a shrub birch undergrowth.[2] A notable climatic optimum occurred in the early
Holocene around 9350-9970 Cal. yr BP, leading to the development of a southern variety of
middle Boreal vegetation.[3]

Mid-Holocene (c. 8,200 - 4,200 years BP)

The mid-Holocene represents the thermal maximum on Sakhalin. Around 7800-8150 Cal. yr
BP, broad-leaved forests began to expand in the southeast of the island.[3] This was followed
by a more humid stage between 7300-7800 Cal. yr BP, indicated by an increase in spruce
pollen.[3] In southern Sakhalin, the Atlantic Period was dominated by multi-species cool
temperate broadleaved forests with a prevalence of oak and walnut.[4] However, this warm
period was interrupted by a cold episode around 7,100-6,800 yr BP, which led to the
development of fir/spruce forests.[4] In central Sakhalin, a shift from Larix-Pinus taiga to a
Picea-dominated taiga occurred in the early Holocene, with the establishment of the present
taiga around 6,000 yBP under climatic conditions similar to today.[2] The first significant
warming of the mid-Holocene in Sakhalin is noted between 7200 and 6200 14C yr BP, with a
maximum warming period between 5000 and 6000 14C yr BP.[2]

Late Holocene (c. 4,200 years BP - Present)

The late Holocene was characterized by a series of climatic fluctuations, including cooling
events and variations in humidity. A cooling period around 2750-2500 years ago was recorded
in the south of Sakhalin, though it was considered insignificant.[5] A more pronounced cooling
event occurred around 2900 years ago in the north of the island.[5] The late Holocene also
experienced periods of increased cyclonic activity, leading to extreme floods.[6] Long periods
with extreme floods were identified between 6470-5490 and 4300-3670 years ago.[6] The
vegetation in the late Holocene saw an increased role of dark-needle pollen (48-75%) with a
smaller contribution from broad-leaved trees like oak and elm, dating to between 200-600 Cal.
yr BP.[3] Modern climate warming is reflected in the most recent peat-bog layers by a decrease
in dark-needle vegetation and an increase in small-leaved and broad-leaved trees.[3]

Quantitative Paleoenvironmental Data
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The following tables summarize key quantitative data from various paleoenvironmental studies
on Sakhalin Island during the Holocene.
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Time Interval . Key Vegetation Inferred
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forests with Climatic
Northern _
9350-9970 ) some broad- optimum, early [3]
Sakhalin Coast )
leaved species Holocene.
(elm dominant).
Expansion of o
Southeast Beginning of a
7800-8150 ] broad-leaved ] [3]
Sakhalin warmer period.
forests.
Increased spruce
Southeast (Picea) pollen, More humid
7300-7800 _ o N [3]
Sakhalin decline inwalnut  conditions.
(Juglans) pollen.
Development of
Southern fir/spruce forests  Cold episode
7100-6800 _ _ [4]
Sakhalin with broadleaved  ("Kluchy").
species.
] Establishment of  Climate similar to
6000 Central Sakhalin ) [2]
modern taiga. present.
Increased dark-
needle pollen
Southwest (48-75%), )
200-600 ] Colder period. [3]
Sakhalin reduced broad-
leaved trees (oak
<5%, elm <2%).
Decreasing role
of dark-needle
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Table 1: Holocene Vegetation and Climate Periods in Sakhalin.

Time Interval . L
Event Region Description Reference
(yr BP)

Period of active

Western cyclogenesis and
Extreme Floods 6470-5490 ] [6]
Sakhalin frequent extreme
floods.

Period of active

Western cyclogenesis and
Extreme Floods 4300-3670 ) [6]
Sakhalin frequent extreme
floods.
) Northern Short-term
Cooling Event ~2900 _ _ [5]
Sakhalin cooling.
i Southern Insignificant
Cooling Event 2750-2500 ) ] [5]
Sakhalin cooling.

Table 2: Notable Late Holocene Climatic Events in Sakhalin.

Experimental Protocols

The reconstruction of Sakhalin's paleoenvironment relies on the analysis of proxies preserved
in sediment cores. The primary methods employed are pollen and diatom analysis.

Pollen Analysis

Pollen analysis is a fundamental technique for reconstructing past vegetation and inferring
climatic conditions.

Methodology:

o Sample Preparation: Sediment samples (typically 3-5 g) are subjected to conventional acid-
alkali treatment to remove unwanted organic and inorganic materials.[7] This is followed by
heavy liquid separation to concentrate the pollen grains.[7][8]
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» Pollen Identification and Counting: Pollen grains are identified under a microscope using
pollen atlases.[9] A minimum of 300 pollen grains and spores are typically counted for each
sample to ensure statistical significance.[9]

o Data Analysis: The relative abundances of different pollen taxa are calculated, often grouped
into arboreal pollen (AP) and non-arboreal pollen (NAP).[8] These percentages are then
used to infer the composition of past vegetation. Pollen diagrams are created using software
like TILIA to visualize the changes in pollen assemblages over time.[7]

Diatom Analysis

Diatom analysis provides insights into past aquatic environments, including salinity, pH, and
nutrient levels.

Methodology:

o Sample Preparation: Samples are treated with 30% hydrogen peroxide (H202) and heated to
100°C to digest organic matter.[10] Clay minerals are removed through repeated
decantation.[11]

» Slide Preparation and Analysis: A known volume of the cleaned sample is transferred onto a
cover slip, dried, and mounted on a slide.[11] At least 300 diatom valves are identified and
counted per slide using diatom atlases for species identification.[10]

o Ecological Interpretation: The identified diatom species are categorized based on their
ecological preferences (e.g., marine, brackish, freshwater; planktonic, benthic).[12] Changes
in the composition of diatom assemblages are used to reconstruct past environmental
conditions of water bodies.

Visualizations

The following diagrams illustrate key workflows and conceptual relationships in the
paleoenvironmental reconstruction of Sakhalin.
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Caption: Workflow for Paleoenvironmental Reconstruction.
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Caption: Climate-Vegetation Interaction Model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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